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Adaptive Design Optimization (ADO) is a sophisticated statistical methodology for designing "smart"
experiments. Its core function is to dynamically adjust the design variables (e.g., stimulus properties,

treatment levels) in real-time based on data from previous trials [1].

The goal is to make experiments maximally informative and highly efficient, which can accelerate scientific
discovery while saving time and resources [1]. The following table contrasts it with a more traditional

experimental approach.

Adaptive Design Optimization

Feature Traditional OFAT Approach
(ADO)
Core Varies one factor at a time (OFAT), holding  Simultaneously varies multiple factors
Methodology others constant [2] based on real-time data analysis [1]
Efficiency Low; requires many experimental runs, High; aims to extract maximum
can be time-consuming and costly [2] information from a minimal number of
runs [1]
Handling Poor; fails to capture interaction effects Excellent; specifically designed to

Interactions

Experimental
Flexibility

between factors, which can lead to
misleading conclusions [2]

Static, fixed design chosen before the
experiment begins [1]

identify and study interactions
between factors [2]

Dynamic; the design evolves on-the-
fly in response to incoming data [1]
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Adaptive Desigh Optimization

Feature Traditional OFAT Approach

(ADO)
Primary Simple, preliminary investigations [2] Complex systems, model
Application discrimination, and parameter

estimation [1]

ADO Experimental Workflow

The power of ADO comes from a continuous, automated cycle of proposing designs, collecting data, and

updating knowledge. The flowchart below illustrates this core workflow.
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Start: Specify Competing
Models or Hypotheses

'

Define Prior Beliefs
(Parameter Distributions)

Propose Optimal Design
(Maximizes Expected Information)

Run Experiment with
Proposed Design

Collect New Data

Update Beliefs
(Bayesian Inference)

Sufficient Evidence

Achieved?

End: Conclude on Models

or Parameters
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This workflow visualizes the core loop of ADO. It begins with specifying the scientific models in
competition and prior beliefs about them. An optimal design is calculated and the experiment is run. The new
data collected is then used to update beliefs, typically via Bayesian inference. This cycle repeats until the

evidence is sufficient to distinguish between the models or precisely estimate parameters [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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